5-pyrazin-2-yl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 5-pyrazin-2-yl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C13H13N3/c1-2-10-8-14-5-4-11(10)12(3-1)13-9-15-6-7-16-13/h1-3,6-7,9,14H,4-5,8H2
• InChI Key: SUNLNBWGJXETDV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=CC=C2)C3=NC=CN=C3
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol

Description

1,2,3,4-Tetrahydroisoquinoline is an important structural motif of various natural products and therapeutic lead compounds. The THIQ nucleus containing alkaloids is widely distributed in nature and forms an essential part of the isoquinoline alkaloids family.

Synthesis Analysis

In recent years, considerable research interest has been witnessed toward the synthesis of its C(1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities. Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Nowadays, multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity.

Molecular Structure Analysis

1,2,3,4-Tetrahydroisoquinoline (THIQ) is a secondary amine with the chemical formula C9H11N.

Chemical Reactions Analysis

Reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted for the period of 2013–2019.

Mechanism of Action

THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Future Directions

Due to the broad range of applications of THIQs, various new and environmentally friendly methods for the synthesis of THIQ derivatives are on the rise.